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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B1631173 Get Quote

Despite a comprehensive search for spectroscopic data (NMR, MS) and experimental protocols

for the natural alkaloid 10-Hydroxydihydroperaksine, no specific quantitative data or detailed

experimental procedures are publicly available at this time.

Researchers and drug development professionals seeking an in-depth technical guide on this

compound will find a notable absence of primary spectroscopic evidence in readily accessible

scientific literature and databases. While the identity of 10-Hydroxydihydroperaksine,

including its chemical structure, CAS number (451478-47-0), and origin from the herb Rauvolfia

verticillata, has been confirmed, the foundational NMR and mass spectrometry data required

for a comprehensive technical whitepaper could not be located.

Efforts to uncover this information involved targeted searches for the original scientific

publication detailing the isolation and structure elucidation of 10-Hydroxydihydroperaksine.

Such a publication would be the most probable source for the requisite spectroscopic data and

the methodologies employed for its acquisition. However, these searches did not yield the

foundational paper.

Several commercial suppliers of fine chemicals list 10-Hydroxydihydroperaksine in their

catalogs. These listings confirm the compound's identity and often state that its structure has

been verified by NMR. However, the actual spectral data and the specific experimental

conditions used for these analyses are not provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1631173?utm_src=pdf-interest
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General searches for spectroscopic data of related alkaloids from Rauvolfia verticillata were

also conducted. While these studies provide insights into the types of experimental protocols

that might be used for isolating and characterizing similar compounds, they do not contain the

specific data for 10-Hydroxydihydroperaksine.

Furthermore, no information regarding signaling pathways or specific experimental workflows

involving 10-Hydroxydihydroperaksine was found, precluding the creation of the requested

Graphviz diagrams.

In conclusion, while the existence and basic chemical properties of 10-
Hydroxydihydroperaksine are established, the detailed spectroscopic data (NMR, MS) and

experimental protocols necessary to compile an in-depth technical guide are not currently

available in the public domain. Researchers interested in this compound may need to perform

their own spectroscopic analysis or attempt to contact the original researchers who first isolated

the compound, should that information become available.

To cite this document: BenchChem. [Spectroscopic Data for 10-Hydroxydihydroperaksine
Remains Elusive Despite Extensive Search]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631173#spectroscopic-data-nmr-ms-for-10-
hydroxydihydroperaksine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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